Cas no 5717-37-3 ((1-ethoxycarbonylethylethylidene)triphenylphosporane)

(1-Ethoxycarbonylethylethylidene)triphenylphosphorane is a specialized Wittig reagent widely employed in organic synthesis for the formation of carbon-carbon double bonds. This phosphorane derivative is particularly valued for its ability to facilitate the stereoselective synthesis of α,β-unsaturated esters, offering high reactivity and selectivity in olefination reactions. Its stable ylide structure ensures consistent performance in controlled environments, making it suitable for complex transformations in pharmaceutical and fine chemical applications. The ethoxycarbonyl group enhances its utility in generating functionalized alkenes with precision. Handling requires anhydrous conditions to maintain efficacy. This reagent is a preferred choice for synthetic chemists seeking reliable and efficient methods for constructing conjugated systems.

(1-ethoxycarbonylethylethylidene)triphenylphosporane structure

5717-37-3 structure

Product Name:(1-ethoxycarbonylethylethylidene)triphenylphosporane

CAS No:5717-37-3

MF:C₂₃H₂₃O₂P

MW:362.401287317276

MDL:MFCD00009160

CID:46111

PubChem ID:79792

Update Time:2025-06-07

(1-ethoxycarbonylethylethylidene)triphenylphosporane Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-(triphenylphosphoranylidene)propanoate
- Ethyl 2-(triphenylphosphoranylidene)propionate
- (1-Carbethoxyethylidene)triphenylphosphorane~(1-Carboethoxyethylidene)triphenylphosphorane~Ethyl 2-(triphenylphosphoranylidene)propionate
- (1-Ethoxycarbonylethylidene)triphenylphosphorane
- carbethoxy ethylidene triphenyl phosphorane
- (Carbethoxyethylidene)triphenylphosphorane
- (1-[Ethoxycarbonyl]ethylidene)triphenylphosphoran
- ethyl 2-(triphenyl-λ<sup>5</sup>-phosphanylidene)propanoate
- (1-Carbethoxyethylidene)triphenylphosphorane
- 2-(Triphenylphosphoranylidene)propionic Acid Ethyl Ester
- CEETPP
- (1-ETHOXYCARBONYLETHYLETHYLIDENE)TRIPHENYLPHOSPORANE
- Propanoic acid, 2-(triphenylphosphoranylidene)-, ethyl ester
- 1-(Ethoxycarbonyl)ethylidenetriphenylphosphorane
- KZENFXVDPUMQOE-UHFFFAOYSA-N
- Ethyl 2-(triphenyl-lambda5-phosphanylidene)propanoate
- ethyl 2-(triphenyl-$l^{5}-phosphanylidene)prop
- NSC76468
- 21382-82-1
- (Carbethoxyethylidine)triphenylphosphorane
- Ethyl2-(triphenylphosphoranylidene)propanoate
- NS00033656
- 2-(Triphenyl-phosphanylidene)-propionic acid ethyl ester
- C1641
- triphenyl(1[ethoxycarbonyl]ethylidene)phosphorane
- STR03326
- (Carbethoxyethylidene)triphenylphosphorane, 94%
- Propionic acid, 2-(triphenylphosphoranylidene)-, ethyl ester
- EINECS 227-215-4
- Phosphonium, (1-carboxyethyl)triphenyl-, ethyl ester-
- (1-ethoxycarbonylethylidene)-triphenylphosphorane
- ethyl-2(triphenylphosphoranylidene)propionate
- ethyl 2-(triphenyl-$l^{5}-phosphanylidene)propanoate
- (alpha-carbethoxy-ethylidene)-triphenyl-phosphorane
- DTXSID20205818
- 1-Ethoxycarbonyl-ethyliden-phosphoran
- ethyl 2-(triphenyl-l5-phosphanylidene)propanoate
- (1-ethoxycarbonylethylidene)triphenyl phosphorane
- (Ethoxycarbonylethylidene)triphenylphosphorane
- BCP11091
- 1-Carbethoxyethylidene triphenylphosphorane
- NSC-76468
- AKOS015838783
- SY010116
- 5717-37-3
- MFCD00009160
- triphenyl(1-[ethoxycarbonyl]ethylidene)phosphorane
- ethyl 2-(triphenylphosphanylidene)propionate
- Phosphonium, (1-carboxyethyl)triphenyl-, chloride, ethyl ester
- Propanoic acid, 2-triphenylphosphoranylidene-, ethyl ester
- NSC 76468
- 1-Carboethoxyethylidenetriphenylphosphorane
- CN2HY6C9MT
- Ethyl 2-(triphenylphosphoranyl)propanoate
- (carbethoxyethylidine)triphenyl-phosphorane
- (1-ethoxy carbonylethylidene)triphenyl phosphorane
- CS-W020041
- EN300-111549
- SCHEMBL52771
- FT-0607568
- SB11008
- DTXCID50128309
- DB-111673
- (1-ethoxycarbonylethylethylidene)triphenylphosporane
- MDL： MFCD00009160
- Inchi： 1S/C23H23O2P/c1-3-25-23(24)19(2)26(20-13-7-4-8-14-20,21-15-9-5-10-16-21)22-17-11-6-12-18-22/h4-18H,3H2,1-2H3
- InChI Key： KZENFXVDPUMQOE-UHFFFAOYSA-N
- SMILES： P(=C(C(=O)OCC)C)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1
- BRN： 757112

Computed Properties

Exact Mass: 362.14400
Monoisotopic Mass: 362.144
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 26
Rotatable Bond Count: 6
Complexity: 454
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 4.3
Topological Polar Surface Area: 26.3

Experimental Properties

Color/Form: Not determined
Density: 1.1400
Melting Point: 159.0 to 163.0 deg-C
Boiling Point: 497.2°C at 760 mmHg
Flash Point: 267.6 ºC
Refractive Index: 1.634
Water Partition Coefficient: Soluble in water.
PSA: 36.11000
LogP: 3.73590
Sensitiveness: Air Sensitive
Solubility: Not determined

(1-ethoxycarbonylethylethylidene)triphenylphosporane Security Information

Signal Word：Warning
Hazard Statement： H301-H315-H319-H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： R25;R36/37/38
Safety Instruction： S45-S37/39-S26
Hazardous Material Identification：
Risk Phrases：R25; R36/37/38
Safety Term：S26;S37/39;S45
HazardClass：6.1
PackingGroup：Ⅲ
Storage Condition：<0°C

(1-ethoxycarbonylethylethylidene)triphenylphosporane Customs Data

HS CODE：2931900090
Customs Data：

China Customs Code:
2931900090

Overview:

2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

Summary:

2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

(1-ethoxycarbonylethylethylidene)triphenylphosporane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019109835-250g	Ethyl 2-(triphenylphosphoranylidene)propanoate	5717-37-3	97%	250g	$216.32	2023-09-01
Alichem	A019109835-1000g	Ethyl 2-(triphenylphosphoranylidene)propanoate	5717-37-3	97%	1000g	$519.00	2023-09-01
TRC	E891540-5g	(1-[Ethoxycarbonyl]ethylidene)triphenylphosphoran	5717-37-3		5g	$75.00	2023-05-18
TRC	E891540-10g	(1-[Ethoxycarbonyl]ethylidene)triphenylphosphoran	5717-37-3		10g	$81.00	2023-05-18
TRC	E891540-25g	(1-[Ethoxycarbonyl]ethylidene)triphenylphosphoran	5717-37-3		25g	$ 95.00	2022-06-05
TRC	E891540-50g	(1-[Ethoxycarbonyl]ethylidene)triphenylphosphoran	5717-37-3		50g	$ 224.00	2023-09-07
Ambeed	A734502-5g	Ethyl 2-(triphenylphosphoranylidene)propanoate	5717-37-3	97% HPLC	5g	$6.00	2022-05-16
Ambeed	A734502-10g	Ethyl 2-(triphenylphosphoranylidene)propanoate	5717-37-3	97% HPLC	10g	$9.00	2022-05-16
Ambeed	A734502-25g	Ethyl 2-(triphenylphosphoranylidene)propanoate	5717-37-3	97% HPLC	25g	$22.0	2025-04-18
Ambeed	A734502-100g	Ethyl 2-(triphenylphosphoranylidene)propanoate	5717-37-3	97% HPLC	100g	$65.0	2025-04-18

(1-ethoxycarbonylethylethylidene)triphenylphosporane Suppliers

Suzhou Senfeida Chemical Co., Ltd

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(CAS:5717-37-3)Ethyl 2-(triphenylphosphoranylidene)propionate

Order Number:sfd14512

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:36

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Tiancheng Chemical (Jiangsu) Co., Ltd

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(CAS:5717-37-3)乙氧甲酰基亚乙基三苯基膦

Order Number:LE1727111

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:35